Cas no 1806849-94-4 (5-Bromo-3-cyano-2-formylbenzoic acid)
5-Bromo-3-cyano-2-formylbenzoic acid is a versatile organic compound with a bromo substituent at the 5-position, a cyano group at the 3-position, and a formyl group at the 2-position. Its structural diversity and reactivity make it a valuable intermediate in organic synthesis, particularly for the preparation of various pharmaceuticals and agrochemicals. The bromo group enhances its reactivity, while the cyano and formyl groups contribute to its unique chemical properties, making it a preferred choice for targeted synthetic transformations.
1806849-94-4 structure
Product Name:5-Bromo-3-cyano-2-formylbenzoic acid
CAS No:1806849-94-4
MF:C9H4BrNO3
MW:254.036961555481
MDL:MFCD28735441
CID:4707766
Update Time:2025-10-15
5-Bromo-3-cyano-2-formylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-3-cyano-2-formylbenzoic acid
-
- MDL： MFCD28735441
- Inchi： 1S/C9H4BrNO3/c10-6-1-5(3-11)8(4-12)7(2-6)9(13)14/h1-2,4H,(H,13,14)
- InChI Key： YAEHWECDALUXLQ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C(C=O)=C(C(=O)O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 296
- Topological Polar Surface Area: 78.2
5-Bromo-3-cyano-2-formylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015019426-250mg |
5-Bromo-3-cyano-2-formylbenzoic acid |
1806849-94-4 | 97% | 250mg |
484.80 USD | 2021-06-18 | |
| Alichem | A015019426-500mg |
5-Bromo-3-cyano-2-formylbenzoic acid |
1806849-94-4 | 97% | 500mg |
863.90 USD | 2021-06-18 | |
| Alichem | A015019426-1g |
5-Bromo-3-cyano-2-formylbenzoic acid |
1806849-94-4 | 97% | 1g |
1,519.80 USD | 2021-06-18 | |
| Matrix Scientific | 140744-1g |
5-Bromo-3-cyano-2-formylbenzoic acid, 95% |
1806849-94-4 | 95% | 1g |
$4998.00 | 2023-09-10 |
5-Bromo-3-cyano-2-formylbenzoic acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
1806849-94-4 (5-Bromo-3-cyano-2-formylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
